![molecular formula C12H14N2O3 B5800494 N-benzoyl-4-morpholinecarboxamide](/img/structure/B5800494.png)
N-benzoyl-4-morpholinecarboxamide
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Overview
Description
N-benzoyl-4-morpholinecarboxamide, also known as BMK, is a chemical compound that has gained significant attention in the scientific community due to its various applications. BMK is a white crystalline powder that is commonly used as a reagent in organic synthesis. In recent years, BMK has been extensively researched for its potential use in the fields of medicine and biotechnology.
Scientific Research Applications
N-benzoyl-4-morpholinecarboxamide has been extensively researched for its potential use in the fields of medicine and biotechnology. One of the most promising applications of this compound is in the development of new anticancer drugs. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of N-benzoyl-4-morpholinecarboxamide is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and proteins involved in cell growth and differentiation. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. This compound has also been shown to inhibit the activity of protein kinase C, which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells. Additionally, this compound has been shown to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-benzoyl-4-morpholinecarboxamide in lab experiments is its high purity. This compound synthesized through the reaction of morpholine with benzoyl chloride in the presence of a base yields this compound with a purity of up to 98%. Additionally, this compound is relatively easy to synthesize and is readily available. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on some cell lines, and caution should be exercised when handling and using this compound in experiments.
Future Directions
There are several future directions for N-benzoyl-4-morpholinecarboxamide research. One area of research is the development of new anticancer drugs based on this compound. Researchers are investigating the use of this compound derivatives in the treatment of various types of cancer. Another area of research is the development of new drugs for the treatment of Alzheimer's disease and Parkinson's disease based on this compound. Additionally, researchers are investigating the use of this compound in the development of new anti-inflammatory and analgesic drugs.
Synthesis Methods
N-benzoyl-4-morpholinecarboxamide can be synthesized through a variety of methods, including the reaction of morpholine with benzoyl chloride in the presence of a base or the reaction of morpholine with benzoyl isothiocyanate. The most common method of synthesis involves the reaction of morpholine with benzoyl chloride in the presence of a base such as triethylamine. This method yields this compound with a purity of up to 98%.
properties
IUPAC Name |
N-benzoylmorpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c15-11(10-4-2-1-3-5-10)13-12(16)14-6-8-17-9-7-14/h1-5H,6-9H2,(H,13,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWSYYXWVLMMNAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.